1-((3-Fluorobenzyl)sulfonyl)piperidin-4-yl (3-fluorophenyl)methanesulfonate

• IUPAC Name: [1-[(3-fluorophenyl)methylsulfonyl]piperidin-4-yl] (3-fluorophenyl)methanesulfonate
• InChI: InChI=1S/C19H21F2NO5S2/c20-17-5-1-3-15(11-17)13-28(23,24)22-9-7-19(8-10-22)27-29(25,26)14-16-4-2-6-18(21)12-16/h1-6,11-12,19H,7-10,13-14H2
• InChI Key: PYHKPBVCGIMVRD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OS(=O)(=O)CC2=CC(=CC=C2)F)S(=O)(=O)CC3=CC(=CC=C3)F
• Molecular Formula: C19H21F2NO5S2
• Molecular Weight: 445.5 g/mol

Description

The compound “1-((3-Fluorobenzyl)sulfonyl)piperidin-4-yl (3-fluorophenyl)methanesulfonate” is a synthetic molecule with a complex structure. It is part of a class of compounds known as 1, 4-disubstituted piperidines. These compounds have been evaluated for their potential as antimalarial molecules.

Molecular Structure Analysis

The molecular structure of this compound is intricate, involving multiple functional groups. It includes a piperidine ring, which is a common feature in many pharmaceutical compounds. The compound also contains fluorobenzyl and fluorophenyl groups.

Scientific Research Applications

Synthesis and Chemical Properties

• Sulfonyl-containing compounds, such as the one you mentioned, are often used in synthetic chemistry for the protection of hydroxyl groups. For example, the Fsec group, a related sulfonyl compound, has been designed for hydroxyl protection and shows stability under acidic conditions, indicating potential applications in synthetic routes involving protection and deprotection steps (Spjut, Qian, & Elofsson, 2010).
• Rhodium-catalyzed intramolecular cyclizations of sulfonyl compounds have been explored, leading to the formation of sulfonylated unsaturated piperidines. This showcases the utility of such compounds in catalytic cyclization reactions to construct complex piperidine structures (Furukawa, Hata, Shigeta, & Urabe, 2019).

Biological Applications

• Sulfonyl and piperidine moieties are often found in compounds with biological activity. For instance, compounds bearing 1,3,4-oxadiazole and piperidin-1-ylsulfonyl groups have been synthesized and evaluated for their biological activities, indicating potential applications in drug discovery and medicinal chemistry (Khalid et al., 2016).

Advanced Materials and Catalysis

• Compounds containing sulfonyl groups can also play a role in materials science and catalysis. For example, vinyl fluorides, which can be synthesized from fluoro- and sulfonyl-containing precursors, are valuable in the development of new materials and chemical reactions (McCarthy, Matthews, Edwards, Stemerick, & Jarvi, 1990).

Mechanism of Action

While the exact mechanism of action for this compound is not specified, it is known that related compounds have shown antiplasmodial activity. This suggests that they may interfere with the life cycle of the Plasmodium parasite.

Future Directions

The study of this compound and related molecules is ongoing, particularly in the search for new antimalarial drugs. Further exploration of the core structure using chemistry approaches and biological screening, including in vivo studies in an animal model of malaria, may yield important antimalarial leads.